Methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride

• Molecular Formula: C6H11ClFNO2
• Molecular Weight: 183.61 g/mol
• IUPAC Name: methyl 4-fluoropyrrolidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C6H10FNO2.ClH/c1-10-6(9)5-2-4(7)3-8-5;/h4-5,8H,2-3H2,1H3;1H
• InChI Key: SJLXDUCYXKAYFC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(CN1)F.Cl

Description

Methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C6H11ClFNO2 and its molecular weight is 183.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round bottom flask was charged with (2S,4R)-4-fluoropyrrolidine-2-carboxylic acid (300 mg, 2254 μmol) and 22 mL MeOH. The heterogeneous mixture was cooled to 0° C. under nitrogen, and thionyl chloride (181 μl, 2479 μmol) was added dropwise. The reaction mixture was allowed to warm slowly to RT, and stirring was continued overnight at 65° C. The mixture was concentrated under high vacuum to provide methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride as a mixture of the (2S,4R) and (2R,4R) diastereomers, confirmed by 1H and 13C NMR.